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Compound of Interest

Compound Name: [Des-Tyr1]-Met-Enkephalin

Cat. No.: B1671300

For researchers, scientists, and drug development professionals, the safe and effective
handling of synthetic peptides such as [Des-Tyrl]-Met-Enkephalin is of utmost importance.
This guide provides immediate safety protocols, operational plans for handling and disposal,
and detailed procedural guidance to foster a secure laboratory environment and ensure
research integrity. While specific hazard data for [Des-Tyr1]-Met-Enkephalin is not fully
detailed, it should be handled as a potentially hazardous chemical, with precautions taken to
avoid inhalation, and skin and eye contact.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and prevent
contamination when handling [Des-Tyr1]-Met-Enkephalin. A risk assessment should be
conducted for specific laboratory tasks to determine if additional PPE is required. The following
table summarizes the recommended PPE.
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PPE Category Item Specifications and Use
Required for protection against
) dust particles and liquid
Eye and Face Protection Safety Goggles

splashes. Must meet ANSI
Z87.1 standards.[1]

Face Shield

Recommended in addition to
goggles when there is a
significant risk of splashing,
such as during the initial
reconstitution of the lyophilized
powder.[1][2]

Body Protection

Laboratory Coat

A standard, buttoned lab coat
is the minimum requirement to
protect clothing and skin from

potential splashes.[1][2]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
recommended for their
chemical resistance. Gloves
should be inspected before
use and changed immediately

after contact with the peptide.

[1]2]

Respiratory Protection

Respirator / Dust Mask

Recommended when weighing
or handling the lyophilized
powder to avoid the inhalation

of fine particles.[1][3]

General Attire

Long Pants & Closed-Toe
Shoes

Required minimum attire for
working in any laboratory
where hazardous materials are
handled.[1]

Operational Plan: Handling and Storage
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Proper handling and storage are critical to maintain the integrity of [Des-Tyr1]-Met-Enkephalin

and to ensure the safety of laboratory personnel.

Receiving and Initial Inspection

Upon receipt, visually inspect the container for any damage or compromised seals. Ensure the

product is correctly labeled.

Storage

Lyophilized Peptide: For long-term storage, keep the lyophilized powder at -20°C or colder in
a tightly sealed, desiccated container, protected from light.[1][4] Peptides containing Met
residues are prone to oxidation, so storage under anaerobic conditions is preferable.[4][5]

Peptide in Solution: Storing peptides in solution for long periods is not recommended.[3] If
necessary, create single-use aliquots and store them frozen at -20°C or -80°C to avoid
repeated freeze-thaw cycles.[1][4] Use sterile buffers at a pH of 5-6 for storage.[6][7]

Handling

Work Area: Confine all handling of the peptide to a designated, clean, and organized
laboratory area or bench.[8]

Weighing: When handling the lyophilized powder, which can easily become airborne, work in
a fume hood or biosafety cabinet to prevent inhalation.[8] Allow the container to reach room
temperature in a desiccator before opening to prevent moisture absorption.[3][6] Weigh out
the desired amount quickly and reseal the container tightly.[3]

Solubilization: The solubility of a peptide is determined by its amino acid composition.[3] For
[Des-Tyrl]-Met-Enkephalin (Gly-Gly-Phe-Met), which is a relatively neutral and
hydrophobic peptide, it is recommended to first dissolve it in a small amount of an organic
solvent like DMSO or DMF, and then slowly dilute it with the aqueous buffer.[3][5][7]

Aliquoting: Divide the reconstituted solution into sterile, single-use aliquots to prevent
degradation from multiple freeze-thaw cycles and to minimize contamination.[1][6] Clearly
label each aliquot with the peptide name, concentration, and date.[8]
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Disposal Plan

Proper disposal is essential for laboratory safety and regulatory compliance. Peptides should
be treated as chemical waste and should not be disposed of down the drain or in regular trash.

[1]

» Solid Waste: Collect all materials contaminated with the peptide, such as pipette tips, gloves,
and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.

[1]

» Liquid Waste: Collect peptide solutions in a separate, clearly labeled, and sealed hazardous
waste container.

e Institutional Protocols: Coordinate with your institution's environmental health and safety
(EHS) department to schedule regular pickups and ensure compliant disposal through a
licensed hazardous waste contractor.[8]

Visual Guides

The following diagrams illustrate the general workflow for handling [Des-Tyr1]-Met-Enkephalin
and the decision-making process for selecting appropriate personal protective equipment.
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General workflow for handling [Des-Tyr1]-Met-Enkephalin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]
. benchchem.com [benchchem.com]

. bachem.com [bachem.com]

. form.biomatik.com [form.biomatik.com]

1
2
3
¢ 4. genscript.com [genscript.com]
5
6. benchchem.com [benchchem.com]
7

. biolongevitylabs.com [biolongevitylabs.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1671300?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671300?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_P_T_P_S_NH2.pdf
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.genscript.com/peptide_storage_and_handling.html
https://form.biomatik.com/media/service-pdfs/Peptide%20Handling%20Guideline.pdf
https://www.benchchem.com/pdf/A_Guide_to_the_Safe_Disposal_of_MLCK_Peptide_for_Laboratory_Professionals.pdf
https://biolongevitylabs.com/research/peptide-stability-handling-storage/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o 8. peptide24.store [peptide24.store]
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[Des-Tyrl]-Met-Enkephalin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671300#personal-protective-equipment-for-
handling-des-tyrl-met-enkephalin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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